(5E)-3-benzyl-5-(pyridin-4-ylmethylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H12N2O2S
• Molecular Weight: 296.3 g/mol
• IUPAC Name: (5E)-3-benzyl-5-(pyridin-4-ylmethylidene)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H12N2O2S/c19-15-14(10-12-6-8-17-9-7-12)21-16(20)18(15)11-13-4-2-1-3-5-13/h1-10H,11H2/b14-10+
• InChI Key: ZXDCRPJNOCFURO-GXDHUFHOSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CC=NC=C3)/SC2=O
• SMILES: C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=NC=C3)SC2=O

Description

(5E)-3-benzyl-5-(pyridin-4-ylmethylidene)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound is also known as PDM-2 and has been found to exhibit promising anticancer activity.

Mechanism of Action

The mechanism of action of (5E)-3-benzyl-5-(pyridin-4-ylmethylidene)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been proposed that the compound may exert its anticancer activity by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a role in the regulation of gene expression, and their inhibition has been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
(5E)-3-benzyl-5-(pyridin-4-ylmethylidene)-1,3-thiazolidine-2,4-dione has been found to exhibit low toxicity in normal cells, indicating its potential as a selective anticancer agent. The compound has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of (5E)-3-benzyl-5-(pyridin-4-ylmethylidene)-1,3-thiazolidine-2,4-dione is its potential as a selective anticancer agent. The compound exhibits low toxicity in normal cells, making it a promising candidate for further development as an anticancer drug. However, one of the limitations of the compound is its poor solubility in water, which may limit its bioavailability.

Future Directions

There are several future directions for the research on (5E)-3-benzyl-5-(pyridin-4-ylmethylidene)-1,3-thiazolidine-2,4-dione. One possible direction is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another direction is the investigation of the compound's mechanism of action, which can provide insights into its potential as an anticancer agent. Additionally, the compound's potential as a therapeutic agent for other diseases, such as neurodegenerative diseases, can also be explored. Finally, the development of more soluble derivatives of the compound can improve its bioavailability and enhance its therapeutic potential.

Synthesis Methods

The synthesis of (5E)-3-benzyl-5-(pyridin-4-ylmethylidene)-1,3-thiazolidine-2,4-dione involves the condensation of 2,4-thiazolidinedione and pyridine-4-carbaldehyde in the presence of benzylamine. The reaction is carried out under reflux conditions in anhydrous ethanol, and the product is obtained in good yield after purification by column chromatography.

Scientific Research Applications

(5E)-3-benzyl-5-(pyridin-4-ylmethylidene)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential as an anticancer agent. It has been found to exhibit cytotoxic activity against a wide range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has also been shown to induce apoptosis in cancer cells, which is a desirable characteristic for anticancer drugs.